Cas no 1157108-66-1 (4-bromo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline)

• Product Name: 4-bromo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline
• CAS No: 1157108-66-1
• MF: C₁₁H₁₂BrN₃
• MW: 266.13708114624
• CID: 5186534
• PubChem ID: 43663538
• Update Time: 2025-10-23

4-bromo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-[(3-methyl-1H-pyrazol-4-yl)methyl]aniline
• 1H-Pyrazole-4-methanamine, N-(4-bromophenyl)-3-methyl-
• 4-bromo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline

• Inchi： 1S/C11H12BrN3/c1-8-9(7-14-15-8)6-13-11-4-2-10(12)3-5-11/h2-5,7,13H,6H2,1H3,(H,14,15)
• InChI Key： RARACLMAARTPJF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NCC1C=NNC=1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 2.8
• Topological Polar Surface Area: 40.7

Additional information on 4-bromo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline

Recent Advances in the Study of 4-bromo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline (CAS: 1157108-66-1) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline (CAS: 1157108-66-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies focusing on this compound, its synthesis, biological activity, and therapeutic potential.

Recent literature highlights the role of 4-bromo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline as a key intermediate in the synthesis of novel kinase inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective inhibitors targeting the JAK-STAT signaling pathway, which is implicated in various inflammatory and autoimmune diseases. The compound's unique structural features, including the bromo-substituted aniline and the pyrazole moiety, contribute to its binding affinity and specificity towards kinase targets.

In addition to its role in kinase inhibition, 4-bromo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline has been explored for its potential in cancer therapy. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) reported that derivatives of this compound exhibit potent antiproliferative activity against a panel of cancer cell lines, including breast and lung cancer. The study further elucidated the mechanism of action, suggesting that the compound induces apoptosis via the mitochondrial pathway.

The synthetic routes to 4-bromo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline have also been optimized in recent years. A 2023 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its synthesis, emphasizing the use of green chemistry principles to minimize environmental impact. This advancement is particularly relevant for industrial-scale production, ensuring the compound's availability for further research and development.

Despite these promising findings, challenges remain in the clinical translation of 4-bromo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance bioavailability and reduce off-target effects.

In conclusion, 4-bromo-N-(3-methyl-1H-pyrazol-4-yl)methylaniline (CAS: 1157108-66-1) represents a versatile scaffold with significant potential in drug discovery. Its applications span from kinase inhibition to anticancer therapy, supported by robust preclinical data. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for clinical development.